N-[4-(1-Adamantyl)-1,3-thiazol-2-yl]-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide
N-[4-(1-Adamantyl)-1,3-thiazol-2-yl]-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide
Brand Name:
Vulcanchem
CAS No.:
301355-24-8
VCID:
VC0402825
InChI:
InChI=1S/C28H33N3O3S/c1-2-3-6-9-31-21-8-5-4-7-20(21)24(32)23(26(31)34)25(33)30-27-29-22(16-35-27)28-13-17-10-18(14-28)12-19(11-17)15-28/h4-5,7-8,16-19,32H,2-3,6,9-15H2,1H3,(H,29,30,33)
SMILES:
CCCCCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NC3=NC(=CS3)C45CC6CC(C4)CC(C6)C5)O
Molecular Formula:
C28H33N3O3S
Molecular Weight:
491.6g/mol
N-[4-(1-Adamantyl)-1,3-thiazol-2-yl]-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide
CAS No.: 301355-24-8
Main Products
VCID: VC0402825
Molecular Formula: C28H33N3O3S
Molecular Weight: 491.6g/mol
CAS No. | 301355-24-8 |
---|---|
Product Name | N-[4-(1-Adamantyl)-1,3-thiazol-2-yl]-4-hydroxy-2-oxo-1-pentyl-1,2-dihydro-3-quinolinecarboxamide |
Molecular Formula | C28H33N3O3S |
Molecular Weight | 491.6g/mol |
IUPAC Name | N-[4-(1-adamantyl)-1,3-thiazol-2-yl]-4-hydroxy-2-oxo-1-pentylquinoline-3-carboxamide |
Standard InChI | InChI=1S/C28H33N3O3S/c1-2-3-6-9-31-21-8-5-4-7-20(21)24(32)23(26(31)34)25(33)30-27-29-22(16-35-27)28-13-17-10-18(14-28)12-19(11-17)15-28/h4-5,7-8,16-19,32H,2-3,6,9-15H2,1H3,(H,29,30,33) |
Standard InChIKey | JEXBIPROIDELAV-UHFFFAOYSA-N |
SMILES | CCCCCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NC3=NC(=CS3)C45CC6CC(C4)CC(C6)C5)O |
Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume